Cas no 1467102-39-1 (3-Methyl-3-(methylsulfanyl)but-1-yne)

• Product Name: 3-Methyl-3-(methylsulfanyl)but-1-yne
• CAS No: 1467102-39-1
• MF: C₆H₁₀S
• MW: 114.208600521088
• MDL: MFCD34550896
• CID: 5656065
• PubChem ID: 21540716
• Update Time: 2025-06-10

3-Methyl-3-(methylsulfanyl)but-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(methylsulfanyl)but-1-yne
• EN300-27717761
• 1467102-39-1
• SCHEMBL19890394
• 3-Methyl-3-(methylsulfanyl)but-1-yne

• MDL： MFCD34550896
• Inchi： 1S/C6H10S/c1-5-6(2,3)7-4/h1H,2-4H3
• InChI Key： OMOHZWWWFOHLRM-UHFFFAOYSA-N
• SMILES： S(C)C(C#C)(C)C

Computed Properties

• Exact Mass: 114.05032149g/mol
• Monoisotopic Mass: 114.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 94
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-Methyl-3-(methylsulfanyl)but-1-yne

Introduction to 3-Methyl-3-(methylsulfanyl)but-1-yne (CAS No. 1467102-39-1)

3-Methyl-3-(methylsulfanyl)but-1-yne, with the CAS number 1467102-39-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a methylsulfanyl group and a terminal alkyne moiety. These functional groups endow the molecule with a range of chemical properties that make it a valuable building block in various synthetic pathways.

The molecular formula of 3-Methyl-3-(methylsulfanyl)but-1-yne is C₅H₈S, and its molecular weight is approximately 104.18 g/mol. The compound is typically synthesized through the reaction of 3-methylbut-1-yne with methyl mercaptan in the presence of a suitable catalyst. This synthesis route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, 3-Methyl-3-(methylsulfanyl)but-1-yne has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of bioactive molecules. The presence of the alkyne group allows for efficient coupling reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone reaction in click chemistry. This reaction has been utilized to synthesize a variety of compounds with therapeutic potential, including anti-inflammatory agents and antiviral drugs.

Beyond pharmaceutical applications, 3-Methyl-3-(methylsulfanyl)but-1-yne has also found utility in materials science. The compound can be polymerized to form functional polymers with unique properties. For instance, when incorporated into polymer chains, the methylsulfanyl group can enhance the thermal stability and mechanical strength of the resulting materials. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The physical properties of 3-Methyl-3-(methylsulfanyl)but-1-yne are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various solvent-based processes and reactions.

In terms of safety and handling, 3-Methyl-3-(methylsulfanyl)but-1-yne should be stored in a cool, dry place away from sources of heat and ignition. It is recommended to handle the compound under a fume hood to avoid inhalation of vapors. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when working with this compound to ensure safety.

The environmental impact of 3-Methyl-3-(methylsulfanyl)but-1-yne has also been studied. While it is not classified as a hazardous substance under current regulations, it is important to dispose of it properly according to local environmental guidelines to minimize any potential ecological impact.

Recent advancements in analytical techniques have further enhanced our understanding of 3-Methyl-3-(methylsulfanyl)but-1-yne. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's structure and purity. These techniques provide valuable insights into the molecular composition and help ensure that the compound meets stringent quality standards for use in research and industrial applications.

In conclusion, 3-Methyl-3-(methylsulfanyl)but-1-yne (CAS No. 1467102-39-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable reagent in organic synthesis, pharmaceutical research, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.